Cas no 138143-63-2 (4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate)

• Product Name: 4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate
• CAS No: 138143-63-2
• MF: C₁₂H₁₂BrN₃O₃
• MW: 326.145981788635
• CID: 2772598
• Update Time: 2023-08-07

4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate
• Acetic acid--2-amino-5-bromo-6-phenylpyrimidin-4(1H)-one (1/1)

• Inchi： 1S/C10H8BrN3O.C2H4O2/c11-7-8(6-4-2-1-3-5-6)13-10(12)14-9(7)15;1-2(3)4/h1-5H,(H3,12,13,14,15);1H3,(H,3,4)
• InChI Key： GYJZJGOIRUDULY-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N)=NC=1C1C=CC=CC=1)=O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 374
• Topological Polar Surface Area: 105